Cas no 608-43-5 (2,3-Xylohydroquinone)

• Product Name: 2,3-Xylohydroquinone
• CAS No: 608-43-5
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• MDL: MFCD00009997
• CID: 38789
• PubChem ID: 87561488
• Update Time: 2025-04-18

2,3-Xylohydroquinone Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethylhydroquinone
• 2,3-DIMETHYL-1,4-BENZENEDIOL
• 2,3-Xylohydroquinone
• DIMETHYLHYDROQUINONE, 2,3-(RG)
• 1,4-dihydroxy-2,3-dimethylbenzene
• 2,3-di-(methyl)-hydroquinone
• 2,3-DIFLUORO-4-(TRIFLUOROMETHYL)BENZAMIDE
• 2,3-DI-METHYL-HYDROQUINOL
• 2,3-Xylohydro-quin
• 3,6-Dihydroxy-o-xylene
• 5,6-dimethylhydroquinone
• dimethylhydroquinone
• DIMETHYLHYDROQUINONE,2,3
• Hydroquinone,2,3-dimethyl
• o-Xylene-3,6-diol
• o-Xylohydroquinone
• Hydroquinone,2,3-dimethyl- (7CI,8CI)
• 2,3-Dimethyl-p-hydroquinone
• 4-Hydroxy-2,3-Dimethylphenol
• NSC 108080
• 2,3-dimethylbenzene-1,4-diol
• 1,4-Benzenediol, 2,3-dimethyl-
• F0L7HG609J
• BXJGUBZTZWCMEX-UHFFFAOYSA-N
• 2,3-Dimethyl hydroquinone
• hydrophlorone
• Hydroquinone, 2,3-dimethyl-
• Xylohydroquinone
• 2,3-Dimethylhydroquinone polymer
• dimethyl-4-benzenediol
• PubChem10571
• SCHEMBL68013
• NSC108080
• AKOS003632178
• CHEMBL1269256
• 2,3-Dimethyl-1,4-benzenediol #
• D3877
• FT-0609688
• Q27277483
• Hydroquinone,3-dimethyl-
• DS-1328
• AC-1261
• CS-W005767
• NSC-108080
• 2,3 dimethyl hydroquinone
• A832918
• MFCD00009997
• 608-43-5
• NS00045363
• EINECS 215-317-1
• 2,3-dimethyl-hydroquinone
• AM808242
• 1321-28-4
• EN300-54724
• Hydroquinone, dimethyl-
• 2,3-dimethylbenzene-1,4-diol;2,3-Dimethylhydroquinone
• UNII-F0L7HG609J
• 1,4-Benzenediol, dimethyl-
• SY035521
• 2,3-DMHYDROP
• AI3-02932
• J-507036
• 2,3-Dimethylhydroquinone, 97%
• DTXSID50870679
• 2,3-dimethyl-benzene-1,4-diol
• InChI=1/C8H10O2/c1-5-6(2)8(10)4-3-7(5)9/h3-4,9-10H,1-2H
• ALBB-028839
• BBL027769
• STL146345
• DTXCID50818379
• 1,4-Benzenediol, 2,3-dimethyl-(9CI)
• FD41886
• 629-372-8
• Hydroquinone, 2,3-dimethyl-(8CI)

• MDL： MFCD00009997
• Inchi： 1S/C8H10O2/c1-5-6(2)8(10)4-3-7(5)9/h3-4,9-10H,1-2H3
• InChI Key： BXJGUBZTZWCMEX-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C(C)=C1C)O

Computed Properties

• Exact Mass: 138.06800
• Monoisotopic Mass: 138.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Not available
• Density: 1.0340 (rough estimate)
• Melting Point: 224°C(dec.)(lit.)
• Boiling Point: 291.5°C at 760 mmHg
• Flash Point: 145.4 °C
• Refractive Index: 1.4698 (estimate)
• Water Partition Coefficient: Slightly soluble
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 40.46000
• LogP: 1.71460
• Solubility: Not available

2,3-Xylohydroquinone Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：8-9-23
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Hydroquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Hydroquinones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether